Cas no 61280-32-8 (4,6(1H,5H)-Pyrimidinedione, 5-ethyl-2-(hexahydro-1H-azepin-1-yl)-)

• Product Name: 4,6(1H,5H)-Pyrimidinedione, 5-ethyl-2-(hexahydro-1H-azepin-1-yl)-
• CAS No: 61280-32-8
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 486051
• PubChem ID: 71397476
• Update Time: 2025-04-19

4,6(1H,5H)-Pyrimidinedione, 5-ethyl-2-(hexahydro-1H-azepin-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 4,6(1H,5H)-Pyrimidinedione, 5-ethyl-2-(hexahydro-1H-azepin-1-yl)-
• 2-(azepan-1-yl)-5-ethyl-1H-pyrimidine-4,6-dione
• DTXSID10818971
• 61280-32-8
• 2-(Azepan-1-yl)-5-ethylpyrimidine-4,6(1H,5H)-dione

• Inchi： 1S/C12H19N3O2/c1-2-9-10(16)13-12(14-11(9)17)15-7-5-3-4-6-8-15/h9H,2-8H2,1H3,(H,13,14,16,17)
• InChI Key： MSNGSJNTHZKXTE-UHFFFAOYSA-N
• SMILES： O=C1C(C(N=C(N1)N1CCCCCC1)=O)CC

Computed Properties

• Exact Mass: 237.14787
• Monoisotopic Mass: 237.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.77